![molecular formula C9H16ClN5 B583709 Terbuthylazine-d9 CAS No. 1346602-52-5](/img/no-structure.png)
Terbuthylazine-d9
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Terbuthylazine-d9, also known as Terbutylethylazine-d9, Tyllanex-d9, or tert-Butylazine-d9, is a derivative of Terbuthylazine . Terbuthylazine is a selective herbicide that belongs to the chlorotriazine group . It is chemically similar to atrazine and simazine, but it has a tert-butyl group in place of the isopropyl and ethyl groups, respectively .
Molecular Structure Analysis
Terbuthylazine-d9 has a molecular weight of 238.77 and a molecular formula of C9H7D9ClN5 . The structure of Terbuthylazine, the parent compound, is available on ChemSpider . It’s important to note that the ‘D’ in the molecular formula represents Deuterium, a stable isotope of Hydrogen, which is used in the creation of Terbuthylazine-d9 .Physical And Chemical Properties Analysis
Terbuthylazine has a molar mass of 229.710 g/mol . It is a white crystalline powder . The solubility of Terbuthylazine in water is 9.0 mg/L at 25 °C (pH 7.4) . The vapor pressure of Terbuthylazine is 9.0 x 10^-5 Pa at 25 °C .Mechanism of Action
Safety and Hazards
Future Directions
The mechanisms of action related to Terbuthylazine exposure, relevant both in animals and humans, are still insufficiently investigated . Future research could focus on further characterizing these mechanisms and studying the outcomes of Terbuthylazine exposure at the cellular level in vitro and in vivo .
properties
{ "Design of the Synthesis Pathway": "Terbuthylazine-d9 can be synthesized by introducing deuterium atoms into the parent compound terbuthylazine through a series of reactions.", "Starting Materials": [ "Terbuthylazine", "Deuterium oxide", "Sodium borodeuteride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve terbuthylazine in deuterium oxide and add sodium borodeuteride. Stir for several hours to allow for the deuterium exchange reaction to occur.", "Step 2: Quench the reaction by adding methanol and hydrochloric acid. This will protonate the tertiary amine group and convert the borohydride to boron trihalide.", "Step 3: Extract the product with a solvent such as ethyl acetate or dichloromethane.", "Step 4: Purify the product by recrystallization or chromatography.", "Step 5: If necessary, convert the product to its desired salt form using sodium hydroxide or another appropriate reagent." ] } | |
CAS RN |
1346602-52-5 |
Product Name |
Terbuthylazine-d9 |
Molecular Formula |
C9H16ClN5 |
Molecular Weight |
238.767 |
IUPAC Name |
6-chloro-4-N-ethyl-2-N-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C9H16ClN5/c1-5-11-7-12-6(10)13-8(14-7)15-9(2,3)4/h5H2,1-4H3,(H2,11,12,13,14,15)/i2D3,3D3,4D3 |
InChI Key |
FZXISNSWEXTPMF-WVZRYRIDSA-N |
SMILES |
CCNC1=NC(=NC(=N1)Cl)NC(C)(C)C |
synonyms |
6-Chloro-N2-(1,1-dimethylethyl-d9)-N4-ethyl-1,3,5-triazine-2,4-diamine; 6-Chloro-N-(1,1-dimethylethyl-d9)-N’-ethyl-1,3,5-triazine-2,4-diamine; 2-Chloro-4-(ethylamino)-6-(tert-butylamino-d9)-s-triazine; 4-Ethylamino-6-tert-_x000B_(butylamino-d9)-2-chloro-S |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.